Cas no 921539-33-5 (4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-(2,3-dihydro-2-oxo-1H-indol-5-yl)-4-fluoro-2-methyl-
- AKOS024632080
- AB00678196-01
- 4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
- 4-fluoro-2-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide
- F2256-0256
- 921539-33-5
- 4-fluoro-2-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide
-
- Inchi: 1S/C15H13FN2O3S/c1-9-6-11(16)2-5-14(9)22(20,21)18-12-3-4-13-10(7-12)8-15(19)17-13/h2-7,18H,8H2,1H3,(H,17,19)
- InChI Key: XNVWHTMVZRPWTN-UHFFFAOYSA-N
- SMILES: C1(S(NC2C=CC3=C(C=2)CC(=O)N3)(=O)=O)=CC=C(F)C=C1C
Computed Properties
- Exact Mass: 320.06309162g/mol
- Monoisotopic Mass: 320.06309162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.451±0.06 g/cm3(Predicted)
- pka: 7.83±0.20(Predicted)
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2256-0256-2μmol |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-5μmol |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-10μmol |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-20μmol |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-1mg |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-2mg |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-3mg |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-4mg |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-5mg |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2256-0256-10mg |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide |
921539-33-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
Chemical Profile of 4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921539-33-5)
4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, identified by the CAS number 921539-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a benzene ring sulfonamide functional group, which is appended with a fluorinated methyl-substituted moiety and an indole derivative. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential bioactivity and the unique electronic properties conferred by its substituents.
The presence of a fluoro group at the 4-position of the benzene ring is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceutical agents due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In this context, the fluoro substituent in 4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide may enhance its interaction with biological targets while also improving its resistance to enzymatic degradation. This aspect has been extensively studied in recent years, with numerous reports highlighting the advantages of fluorinated compounds in medicinal chemistry.
The indole core is another critical structural element that contributes to the pharmacological potential of this compound. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the 2-oxo-2,3-dihydro-1H-indol-5-yl moiety within 4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide suggests possible interactions with enzymes and receptors involved in signal transduction pathways relevant to various diseases. Recent advancements in computational chemistry have enabled more precise predictions of how such indole-based compounds might interact with biological systems, providing valuable insights into their potential therapeutic applications.
The sulfonamide group at the nitrogen position is another key feature that influences the reactivity and solubility of this molecule. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, anti-inflammatory drugs, and even antiviral agents. The sulfonamide moiety in 4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-y)benzene likely contributes to its ability to engage with biological targets through hydrogen bonding interactions, which are critical for drug-receptor binding affinity. This characteristic has been leveraged in numerous drug design strategies to optimize potency and selectivity.
Recent research has demonstrated that molecules with similar structural motifs to 4-fluoro-benzene-sulfonamide derivatives exhibit promising activity against various disease states. For instance, studies have shown that certain benzene sulfonamides can inhibit kinases and other enzymes implicated in cancer progression. The incorporation of an indole ring into such structures may further enhance their bioactivity by providing additional binding pockets or by modulating electronic properties through conjugation effects. These findings underscore the importance of exploring novel derivatives like 4-fluoro-benzene-sulfonamide derivatives as potential therapeutic agents.
The synthesis of 4-fluoro-benzene-sulfonamide derivatives presents unique challenges due to the complexity of their molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed functionalization have enabled chemists to efficiently introduce fluorine atoms and other substituents at desired positions within the molecule. These synthetic strategies are crucial for generating libraries of compounds for high-throughput screening (HTS), allowing researchers to rapidly identify lead candidates for further development.
In terms of pharmacokinetic properties, the sulfonamide group can influence both water solubility and metabolic stability. While sulfonamides are often hydrophilic due to the polar nature of the sulfonyl group, they can also be susceptible to hydrolysis or oxidation under certain conditions. The presence of a fluorine atom may further modulate these properties by affecting electronic distribution within the molecule. Understanding these factors is essential for optimizing drug formulations and ensuring that compounds like 4-fluoro-benzene-sulfonamide derivatives reach their intended biological targets effectively.
Computational modeling has played an increasingly important role in evaluating the potential bioactivity of compounds like 4-fluoro-benzene-sulfonamide derivatives before they are synthesized experimentally. Molecular docking studies can predict how these molecules might bind to specific proteins or enzymes by simulating interactions at an atomic level. Such simulations have been instrumental in guiding medicinal chemists toward designing more effective drug candidates while minimizing unnecessary experimental trials. The integration of computational tools with experimental data has accelerated the drug discovery process significantly over recent years.
The therapeutic potential of 4-fluoro-benzene-sulfonamide derivatives extends beyond oncology; they have also been explored as candidates for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The indole scaffold is particularly relevant here due to its known interactions with neurotransmitter systems involved in these conditions. Additionally,fluorinated aromatic compoundsare recognized for their ability to cross blood-brain barriers (BBB), which is often a limiting factor when developing treatments for central nervous system (CNS) disorders. Therefore,4-fluoro-benzene-sulfonamide derivatives could represent a valuable addition to efforts aimed at addressing these challenging diseases.
In conclusion,4-fluoro-benzene-sulfonamide derivatives, exemplified by CAS No,921539, represent a compelling area of research within pharmaceutical chemistry.Molecular design strategies continue refinement,such compounds hold promise across multiple therapeutic modalities.Future investigations should focus expanding synthetic methodologies understanding structure-function relationships enable development novel treatments meet unmet medical needs.
921539-33-5 (4-fluoro-2-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)